Cas no 21266-88-6 (heptane, 2,3-dibromo-)

heptane, 2,3-dibromo- structure
heptane, 2,3-dibromo- structure
Product Name:heptane, 2,3-dibromo-
CAS No:21266-88-6
MF:C7H14Br2
MW:257.994060993195
CID:1399753
PubChem ID:12835653
Update Time:2025-04-20

heptane, 2,3-dibromo- Chemical and Physical Properties

Names and Identifiers

    • heptane, 2,3-dibromo-
    • 2,3-Dibromoheptane
    • LogP
    • 21266-88-6
    • DTXSID50511075
    • SCHEMBL7872060
    • 2,3-Dibromheptan
    • Inchi: 1S/C7H14Br2/c1-3-4-5-7(9)6(2)8/h6-7H,3-5H2,1-2H3
    • InChI Key: JEFHWRMJALOCDT-UHFFFAOYSA-N
    • SMILES: BrC(C(C)Br)CCCC

Computed Properties

  • Exact Mass: 255.94622
  • Monoisotopic Mass: 255.94623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 63.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.507
  • Boiling Point: 221.814°C at 760 mmHg
  • Flash Point: 92.513°C
  • Refractive Index: 1.494
  • PSA: 0
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